Cas no 2229297-08-7 ({2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}(methyl)amine)

• Product Name: {2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}(methyl)amine
• CAS No: 2229297-08-7
• MF: C₁₁H₁₃F₄N
• MW: 235.221236944199
• CID: 6035762
• PubChem ID: 165671512
• Update Time: 2025-10-28

{2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}(methyl)amine
• EN300-1959293
• 2229297-08-7
• {2-[4-fluoro-3-(trifluoromethyl)phenyl]propan-2-yl}(methyl)amine

• Inchi： 1S/C11H13F4N/c1-10(2,16-3)7-4-5-9(12)8(6-7)11(13,14)15/h4-6,16H,1-3H3
• InChI Key： KTICWLQZRDLGLT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C(C)(C)NC

Computed Properties

• Exact Mass: 235.09841207g/mol
• Monoisotopic Mass: 235.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on {2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}(methyl)amine

{2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}(methyl)amine

The compound with CAS No 2229297-08-7, known as {2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}(methyl)amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a fluorinated aromatic ring and a trifluoromethyl group, both of which contribute to its distinctive chemical properties. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of {2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}(methyl)amine is notable for its complex arrangement of functional groups. The presence of the fluorine atoms in the aromatic ring and the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's reactivity and stability. These characteristics make it an attractive candidate for use in various chemical reactions, including those involving nucleophilic substitutions and electrophilic aromatic substitutions.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a building block for more complex molecules. For instance, studies have demonstrated that {2-4-fluoro-3-(trifluoromethyl)phenylpropan-2-yl}(methyl)amine strong> can be effectively used in the construction of bioactive compounds with high selectivity and potency. Its ability to form stable amine bonds has also been explored in the context of peptide synthesis and drug delivery systems.

In terms of physical properties, {< strong > 161; 161; 161; 161; 161; 161; }{< strong >} has been shown to exhibit good solubility in polar solvents, which is advantageous for its use in various chemical processes. Additionally, its thermal stability has been evaluated under different conditions, revealing that it can withstand moderate heating without significant degradation. These properties further enhance its suitability for applications in both academic research and industrial settings.

The latest advancements in computational chemistry have also provided valuable insights into the electronic structure and reactivity of {< strong >}. By employing density functional theory (DFT) calculations, researchers have been able to predict the compound's behavior in different chemical environments. These computational studies have been instrumental in guiding experimental work and optimizing synthetic routes for this compound.

In conclusion, {< strong >} represents a promising compound with a wide range of potential applications. Its unique structure, combined with its favorable chemical properties, positions it as a valuable tool in modern chemistry. As research continues to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in both academic and industrial contexts.